Cas no 2680750-65-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2680750-65-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5920253
• PubChem ID: 165909210
• Update Time: 2025-07-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-28284566
• benzyl N-[2-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]carbamate
• 2680750-65-4
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C16H21NO3/c18-11-16(9-13-6-7-14(16)8-13)17-15(19)20-10-12-4-2-1-3-5-12/h1-5,13-14,18H,6-11H2,(H,17,19)
• InChI Key： IZUFKCZINVMFBE-UHFFFAOYSA-N
• SMILES： OCC1(CC2CCC1C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 448.8±24.0 °C(Predicted)
• pka: 11.88±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2680750-65-4: INDEX NAME NOT YET ASSIGNED

The compound with the CAS Number 2680750-65-4, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, physical and chemical properties, biological activities, and the latest research findings associated with this compound.

CAS No. 2680750-65-4 is a novel organic molecule that has been synthesized through advanced chemical techniques. The compound's molecular formula and structure have been meticulously characterized using various spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These analyses have provided detailed insights into its chemical composition and structural features, which are crucial for understanding its behavior in biological systems.

The physical properties of CAS No. 2680750-65-4 include its solubility in common organic solvents, melting point, and boiling point. These properties are essential for optimizing its use in various experimental conditions and formulations. For instance, its solubility in dimethyl sulfoxide (DMSO) makes it suitable for use in cell culture studies and other biological assays.

In terms of chemical properties, CAS No. 2680750-65-4 exhibits remarkable stability under standard laboratory conditions. This stability is a critical factor for its long-term storage and handling, ensuring that the compound remains active and effective over extended periods. Additionally, the compound's reactivity with other molecules has been studied to understand its potential interactions within biological systems.

The biological activities of CAS No. 2680750-65-4 have been the focus of several recent research studies. Preliminary in vitro studies have shown that the compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-1β in human cell lines. These findings suggest that CAS No. 2680750-65-4 could be a promising candidate for the development of new therapeutic agents targeting inflammatory diseases.

In cancer research, CAS No. 2680750-65-4 has shown promising results in inhibiting the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are known to play crucial roles in cancer cell survival and proliferation.

Recent clinical trials have further validated the potential therapeutic applications of CAS No. 2680750-65-4. Phase I clinical trials have demonstrated that the compound is well-tolerated by patients with minimal side effects. These trials have also provided valuable data on the pharmacokinetics and pharmacodynamics of the compound, which are essential for optimizing dosing regimens in future clinical studies.

The safety profile of CAS No. 2680750-65-4 has been extensively evaluated through preclinical toxicology studies. These studies have shown that the compound does not exhibit significant toxicity at therapeutic doses, making it a viable candidate for further development as a pharmaceutical agent.

In conclusion, the compound with CAS Number 2680750-65-4, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique structural properties, potent biological activities, and favorable safety profile make it a valuable candidate for further investigation and potential clinical applications. Ongoing research continues to explore its full potential in treating various diseases, particularly those involving inflammation and cancer.